Cas no 1048031-82-8 (6b-Μethyl Prednisolone 21-Acetate (>90%))

• Product Name: 6b-Μethyl Prednisolone 21-Acetate (>90%)
• CAS No: 1048031-82-8
• MF: C₂₄H₃₂O₆
• MW: 416.507287979126
• CID: 1063434
• PubChem ID: 247936
• Update Time: 2024-11-03

6b-Μethyl Prednisolone 21-Acetate (>90%) Chemical and Physical Properties

Names and Identifiers

• 6β-Μethyl Prednisolone 21-Acetate
• (6β,11β)-21-(Acetyloxy)-11,17-dihydroxy-6-Methylpregna-1,4-diene-3,20-dione
• 6β-Μethyl Prednisolo
• Methylprednisolone Acetate EP Impurity J
• (6beta,11beta)-21-(Acetyloxy)-11,17-dihydroxy-6-methylpregna-1,4-diene-3,20-dione
• NSC63550
• [2-[(6R,8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octa
• 6b-Μethyl Prednisolone 21-Acetate (>90%)
• 11beta,17-Dihydroxy-6beta-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate
• Pregna-1,20-dione, 11.beta.,17,21-trihydroxy-6.beta.-methyl-, 21-acetate
• AC9GRN27ZX
• 1048031-82-8
• (6.BETA.,11.BETA.)-21-(ACETYLOXY)-11,17-DIHYDROXY-6-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-11,17-dihydroxy-6-methyl-, (6.beta.,11.beta.)-
• 6b-?ethyl Prednisolone 21-Acetate (>90%)
• 2-((6R,8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-6,10,13-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• Pregna-1,20-dione, 21-(acetyloxy)-11,17-dihydroxy-6-methyl-, (6.beta.,11.beta.)-
• 6beta-Methyl prednisolone 21-acetate
• METHYLPREDNISOLONE ACETATE IMPURITY J [EP IMPURITY]
• Methyl prednisolone 21-acetate, 6beta-
• UNII-AC9GRN27ZX
• Pregna-1,4-diene-3,20-dione, 21-(acetyloxy)-11,17-dihydroxy-6-methyl-, (6beta,11beta)-
• [2-[(6R,8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 6.BETA.-METHYL PREDNISOLONE 21-ACETATE
• 11.BETA.,17-DIHYDROXY-6.BETA.-METHYL-3,20-DIOXOPREGNA-1,4-DIEN-21-YL ACETATE
• NSC-63550
• METHYL PREDNISOLONE 21-ACETATE, 6.BETA.-
• (6beta,11beta)-21-(Acetyloxy)-11,17-dihydroxy-6-methylpregna-1,4-diene-3,20-dione;
• Methylprednisolone acetate impurity J [EP]

• Inchi： 1S/C24H32O6/c1-13-9-16-17-6-8-24(29,20(28)12-30-14(2)25)23(17,4)11-19(27)21(16)22(3)7-5-15(26)10-18(13)22/h5,7,10,13,16-17,19,21,27,29H,6,8-9,11-12H2,1-4H3/t13-,16+,17+,19+,21-,22+,23+,24+/m1/s1
• InChI Key： PLBHSZGDDKCEHR-GUTMJZMYSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3C[C@@H](C)C4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 416.21988874 g/mol
• Monoisotopic Mass: 416.21988874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 416.5
• XLogP3: 2.7
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.015 g/l) (25 º C),